Cas no 2138408-17-8 (4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline)
4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline
- 2138408-17-8
- EN300-743727
- 4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline
-
- Inchi: 1S/C9H5F4N/c10-7-1-2-8(14)6(5-7)3-4-9(11,12)13/h1-2,5H,14H2
- InChI Key: XNMHXYNUSHHFJW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C#CC(F)(F)F)C=1)N
Computed Properties
- Exact Mass: 203.03581181g/mol
- Monoisotopic Mass: 203.03581181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-743727-0.05g |
4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline |
2138408-17-8 | 95.0% | 0.05g |
$1152.0 | 2025-03-11 | |
| Enamine | EN300-743727-0.1g |
4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline |
2138408-17-8 | 95.0% | 0.1g |
$1207.0 | 2025-03-11 | |
| Enamine | EN300-743727-0.25g |
4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline |
2138408-17-8 | 95.0% | 0.25g |
$1262.0 | 2025-03-11 | |
| Enamine | EN300-743727-0.5g |
4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline |
2138408-17-8 | 95.0% | 0.5g |
$1316.0 | 2025-03-11 | |
| Enamine | EN300-743727-1.0g |
4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline |
2138408-17-8 | 95.0% | 1.0g |
$1371.0 | 2025-03-11 | |
| Enamine | EN300-743727-2.5g |
4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline |
2138408-17-8 | 95.0% | 2.5g |
$2688.0 | 2025-03-11 | |
| Enamine | EN300-743727-5.0g |
4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline |
2138408-17-8 | 95.0% | 5.0g |
$3977.0 | 2025-03-11 | |
| Enamine | EN300-743727-10.0g |
4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline |
2138408-17-8 | 95.0% | 10.0g |
$5897.0 | 2025-03-11 |
4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline
Introduction to 4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline (CAS No. 2138408-17-8)
4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline (CAS No. 2138408-17-8) is a fluorinated aromatic amine derivative featuring a trifluoropropynyl substituent. This compound has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. The presence of both fluorine and triple-bond functional groups imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel molecules with enhanced binding affinity and metabolic stability.
The synthesis of 4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline involves sophisticated organic transformations, including Sonogashira coupling and nucleophilic aromatic substitution, which highlight the compound's synthetic versatility. The compound's molecular structure, characterized by a fluorine atom at the para position relative to the aniline ring and a terminal alkyne group attached to a trifluoropropyl moiety, positions it as a promising candidate for further derivatization and functionalization.
In recent years, there has been growing interest in fluorinated heterocycles and their applications in medicinal chemistry. The introduction of fluorine atoms into aromatic systems can modulate lipophilicity, metabolic stability, and receptor binding properties. Specifically, the electron-withdrawing nature of fluorine enhances the reactivity of adjacent functional groups, facilitating further chemical modifications. The triple bond in the trifluoropropynyl group serves as a versatile handle for cross-coupling reactions, enabling the construction of more complex molecular architectures.
One of the most compelling aspects of 4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline is its potential as an intermediate in the development of bioactive compounds. Researchers have explored its utility in synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, the trifluoropropynyl group can be selectively modified via palladium-catalyzed reactions to introduce various pharmacophores, while the aniline moiety provides a hydrogen bond acceptor site crucial for protein-ligand interactions.
Recent studies have demonstrated the efficacy of fluorinated arylamines in modulating enzyme activity and receptor binding. The electron-deficient nature of the trifluoropropynyl group enhances interactions with biological targets, improving drug-like properties such as solubility and bioavailability. Furthermore, computational studies have shown that 4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline exhibits favorable pharmacokinetic profiles, making it an attractive candidate for further preclinical development.
The compound's structural features also make it suitable for applications in materials science. Fluorinated aromatic compounds are known for their thermal stability and chemical resistance, properties that are highly desirable in polymer chemistry and advanced material design. The presence of both fluorine and triple-bond functionalities allows for tailored modifications that can enhance material performance in various industrial applications.
From a synthetic chemistry perspective, 4-fluoro-2-(trifluoroprop-1-yn-1-yl)aniline exemplifies the power of transition metal catalysis in constructing complex organic molecules. The Sonogashira coupling between 4-fluoroaniline derivatives and trifluoropropyne provides a straightforward route to this compound, demonstrating its accessibility despite its structural complexity. This synthetic approach has been adapted for large-scale production, ensuring adequate quantities for both academic research and industrial applications.
The growing body of literature on 4-fluoro-substituted compounds underscores their significance in modern drug discovery. The ability to fine-tune electronic properties through fluorination strategies has revolutionized medicinal chemistry over the past few decades. As computational methods improve, virtual screening techniques are increasingly employed to identify promising candidates like 4-fluoro-2-(trifluoroprop-1-yn-1-y laniline) (CAS No. 2138408 17 8) for further experimental validation.
In conclusion,4-fluoro 2 (trifluoroprop 1 yn 1 yl)aniline represents a fascinating molecule with diverse applications across pharmaceuticals materials science It Its unique structural features synthetic accessibility make it an invaluable tool for researchers seeking to develop novel bioactive compounds or advanced materials The continued exploration of this class of compounds promises to yield further breakthroughs in science technology
2138408-17-8 (4-Fluoro-2-(trifluoroprop-1-yn-1-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)